Cas no 2228191-97-5 (3-(1-ethynylcyclopropyl)-1H-indole)

• Product Name: 3-(1-ethynylcyclopropyl)-1H-indole
• CAS No: 2228191-97-5
• MF: C₁₃H₁₁N
• MW: 181.233143091202
• CID: 6423178
• PubChem ID: 165969118
• Update Time: 2025-08-05

3-(1-ethynylcyclopropyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethynylcyclopropyl)-1H-indole
• AKOS040806600
• EN300-1781586
• 2228191-97-5

• Inchi： 1S/C13H11N/c1-2-13(7-8-13)11-9-14-12-6-4-3-5-10(11)12/h1,3-6,9,14H,7-8H2
• InChI Key： WKQSMJIHMVCHDF-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(=C1)C1(C#C)CC1

Computed Properties

• Exact Mass: 181.089149355g/mol
• Monoisotopic Mass: 181.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 15.8Ų

Additional information on 3-(1-ethynylcyclopropyl)-1H-indole

3-(1-Ethynylcyclopropyl)-1H-Indole: A Comprehensive Overview

The compound 3-(1-ethynylcyclopropyl)-1H-indole, with CAS No. 2228191-97-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines the indole moiety with a cyclopropyl group substituted by an ethynyl group. The indole ring, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is a common feature in many bioactive compounds, including alkaloids and pharmaceutical agents. The presence of the cyclopropyl group introduces additional complexity and reactivity to the molecule, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the potential of 3-(1-ethynylcyclopropyl)-1H-indole in the development of novel materials with unique electronic properties. Researchers have explored its application in the synthesis of two-dimensional materials, such as graphene analogs, where the cyclopropyl group plays a critical role in stabilizing the structure. These findings suggest that this compound could serve as a building block for advanced materials with applications in electronics and optoelectronics.

In addition to its material science applications, 3-(1-ethynylcyclopropyl)-1H-indole has also been investigated for its potential in drug discovery. The indole core is known to exhibit significant bioactivity, and the substitution pattern of this compound allows for fine-tuning of its pharmacological properties. Recent research has focused on its ability to modulate cellular signaling pathways, particularly those involved in inflammation and cancer. Preliminary results indicate that this compound may possess anti-inflammatory and anti-proliferative activities, making it a promising candidate for further preclinical studies.

The synthesis of 3-(1-ethynylcyclopropyl)-1H-indole typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the coupling of an indole derivative with a cyclopropane-containing alkyne using transition metal catalysts. This method not only ensures high yields but also allows for the incorporation of additional functional groups to enhance the molecule's versatility. The use of green chemistry principles in these syntheses has also been explored, with researchers seeking to minimize waste and reduce environmental impact.

The structural uniqueness of 3-(1-ethynylcyclopropyl)-1H-indole makes it an attractive target for further exploration in various scientific domains. Its ability to participate in diverse chemical reactions, coupled with its potential bioactivity, positions it as a valuable compound for both academic research and industrial applications. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in the development of innovative solutions across multiple disciplines.